Cas no 3807-81-6 (5-Nitro-1,2,3-benzenetricarboxylic acid)

5-Nitro-1,2,3-benzenetricarboxylic acid Properties

Names and Identifiers

• 5-Nitrobenzene-1,2,3-tricarboxylic acid
• 1-Nitrobenzene-3,4,5-tricarboxylic acid
• 5-Nitro-1,2,3-benzenetricarboxylic acid
• 5-NITRO-1,2,3-NITROACETOPHENONE
• 5-nitro-1,2,3-benzenetricarboxylate
• 5-nitro-benzene-1,2,3-tricarboxylic acid
• 5-Nitro-benzol-1,2,3-tricarbonsaeure
• 5-Nitro-1,2,3-benzenetricarboxylicacid
• 1,2,3-Benzenetricarboxylic acid, 5-nitro-
• C9H5NO8
• KIRNHRJGEAFKPM-UHFFFAOYSA-N
• VZ35671
• AB16337
• TRA0049515
• RP29094
• SY017575
• OR350301
• Q805
• 1,2,3-Benzenetri
• AC-12653
• CS-W003120
• 5-nitrobenzene-1,2,3-tricarboxylic acid;5-NITRO-1,2,3-BENZENETRICARBOXYLIC ACID
• 3807-81-6
• DS-0930
• 5-Nitrobenzene-1 pound not2 pound not3-tricarboxylic acid
• FT-0651734
• SCHEMBL11317378
• MFCD03839939
• 5-nitrobenzene-1,2,3-tricarboxylicacid
• AKOS015889432
• A13274
• J-517850
• DTXSID70560222
• +Expand

• MDL： MFCD03839939
• InChIKey： KIRNHRJGEAFKPM-UHFFFAOYSA-N
• Inchi： 1S/C9H5NO8/c11-7(12)4-1-3(10(17)18)2-5(8(13)14)6(4)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)
• SMILES： O([H])C(C1C(C(=O)O[H])=C([H])C(=C([H])C=1C(=O)O[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.00200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 255.00151612g/mol
• Heavy Atom Count: 18
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 158

Experimental Properties

• LogP: 1.21260
• PSA: 157.72000
• Boiling Point: 546.4℃ at 760 mmHg
• Flash Point: 240.4℃
• Color/Form: White to Yellow Solid